Cas no 8067-85-4 (Broadcillin)

• Product name: Broadcillin
• CAS No: 8067-85-4
• MF: C₃₅H₃₈N₆O₉S₂
• MW: 750.841025829315
• CID: 985986

Broadcillin Chemical and Physical Properties

Names and Identifiers

• (2S,5R,6R)-6-[[(2R)-2-amino-2-phenyl-acetyl]amino]-3,3-dimethyl-7-oxo- 4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid: (2S,5R,6R)-3,3-di methyl-6-[(5-methyl-3-phenyl-oxazole-4-carbonyl)amino]-7-oxo-4-thia-1- azabicyclo[3.2.0]heptane-2-carboxylic acid
• (2S,5R,6R)-6-[[(2R)-2-amino-2-phenyl-acetyl]amino]-3,3-dimethyl-7-oxo- 4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid: (2S,5R,6R)-3,3-di methyl-6-[(5-methyl-3-phenyl-oxazole-4-carbonyl)amino]-7-o
• broadcillin
• Oxacillin-ampicillin mixture
• Ampicillin-oxacillin mixture
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-((aminophenylacetyl)amino)-3,3-dimethyl-7-oxo-, (2S-(2-alpha,5-alpha,6-beta(S*)))-, mixt. with (2S-(2-alpha,5-alpha,6-beta))-3,3-dimethyl-6-(((5-methyl-3-phenyl-4-isoxazolyl)carbonyl)amino)-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
• ampiox
• Ampicillin mixture with oxacillin
• C19H19N3O5S.C16H19N3O4S
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-c
• Broadcillin

• Inchi： 1S/C19H19N3O5S.C16H19N3O4S/c1-9-11(12(21-27-9)10-7-5-4-6-8-10)15(23)20-13-16(24)22-14(18(25)26)19(2,3)28-17(13)22;1-16(2)11(15(22)23)19-13(21)10(14(19)24-16)18-12(20)9(17)8-6-4-3-5-7-8/h4-8,13-14,17H,1-3H3,(H,20,23)(H,25,26);3-7,9-11,14H,17H2,1-2H3,(H,18,20)(H,22,23)/t13-,14+,17-;9-,10-,11+,14-/m11/s1
• InChI Key： ZJZHQGPJCMNEDT-TWZKVBNYSA-N
• SMILES： S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@H]12)NC([C@@H](C1C=CC=CC=1)N)=O)=O.S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@H]12)NC(C1=C(C)ON=C1C1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 52
• Rotatable Bond Count: 8
• Complexity: 1240
• Topological Polar Surface Area: 276